Cas no 1822989-13-8 (3-(3,5-Difluoro-2-hydroxyphenyl)propanal)

• Product Name: 3-(3,5-Difluoro-2-hydroxyphenyl)propanal
• CAS No: 1822989-13-8
• MF: C₉H₈F₂O₂
• MW: 186.155429840088
• CID: 6512135
• PubChem ID: 22556954
• Update Time: 2025-06-20

3-(3,5-Difluoro-2-hydroxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 1822989-13-8
• SCHEMBL6290052
• 3-(3,5-difluoro-2-hydroxyphenyl)propanal
• EN300-1851250
• 3-(3,5-Difluoro-2-hydroxyphenyl)propanal

• Inchi： 1S/C9H8F2O2/c10-7-4-6(2-1-3-12)9(13)8(11)5-7/h3-5,13H,1-2H2
• InChI Key： GBOPBHFZOUQQCD-UHFFFAOYSA-N
• SMILES： FC1=CC(=CC(=C1O)CCC=O)F

Computed Properties

• Exact Mass: 186.04923582g/mol
• Monoisotopic Mass: 186.04923582g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Fluorophenols

Additional information on 3-(3,5-Difluoro-2-hydroxyphenyl)propanal

Introduction to 3-(3,5-Difluoro-2-hydroxyphenyl)propanal (CAS No. 1822989-13-8)

3-(3,5-Difluoro-2-hydroxyphenyl)propanal, identified by the chemical abstracts service number 1822989-13-8, is a fluorinated aromatic aldehyde that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to a class of molecules characterized by the presence of both hydroxyl and fluoro substituents on a phenyl ring, which endows it with unique electronic and steric properties. The structural features of 3-(3,5-Difluoro-2-hydroxyphenyl)propanal make it a promising candidate for further exploration in drug discovery and development, particularly in the design of novel bioactive molecules.

The fluorine atoms at the 3 and 5 positions of the phenyl ring play a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of this compound. Fluorine substitution is a well-established strategy in medicinal chemistry, often employed to enhance metabolic stability, improve binding affinity to biological targets, and increase lipophilicity. In the case of 3-(3,5-Difluoro-2-hydroxyphenyl)propanal, the electron-withdrawing nature of fluorine atoms can influence the electronic distribution across the molecule, potentially affecting its reactivity and interaction with biological systems.

The hydroxyl group at the 2-position introduces polarity and hydrogen bonding capability to the molecule, which can be exploited for interactions with specific biological targets such as enzymes or receptors. The combination of a hydroxyl group and fluorine substituents creates a delicate balance between hydrophilicity and lipophilicity, making this compound an intriguing scaffold for further derivatization. Such structural features are often leveraged in the design of molecules with enhanced solubility and bioavailability.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how structural modifications influence biological activity. Studies have shown that small changes in the substitution pattern of aromatic rings can significantly alter the binding affinity and selectivity of molecules towards their target proteins. For instance, computational studies on analogs of 3-(3,5-Difluoro-2-hydroxyphenyl)propanal have suggested that subtle adjustments in the position or type of substituents can lead to improved pharmacological profiles.

In addition to its potential as a pharmacophore, 3-(3,5-Difluoro-2-hydroxyphenyl)propanal has been explored as an intermediate in synthetic chemistry. The aldehyde functional group provides a reactive site for further derivatization via condensation reactions, allowing for the construction of more complex molecular architectures. This versatility makes it a valuable building block for synthesizing novel heterocyclic compounds or incorporating it into larger drug-like molecules.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in developing next-generation therapeutics. Fluorinated aldehydes, in particular, have shown promise in various therapeutic areas, including oncology, infectious diseases, and central nervous system disorders. The unique properties of fluorinated aromatic aldehydes make them attractive candidates for designing molecules with improved efficacy and reduced side effects.

Current research efforts are focused on harnessing the synthetic potential of 3-(3,5-Difluoro-2-hydroxyphenyl)propanal to develop novel drug candidates. By employing modern synthetic techniques such as transition metal-catalyzed cross-coupling reactions or asymmetric hydrogenation, chemists aim to generate derivatives with enhanced biological activity. These studies not only contribute to our understanding of structure-activity relationships but also provide new insights into the development of fluorinated therapeutics.

The role of hydroxyl-containing fluorinated compounds in drug discovery is particularly noteworthy. Hydroxyl groups are known to participate in hydrogen bonding interactions with biological targets, which can be critical for achieving high affinity binding. When combined with fluorine substitution, these compounds exhibit a unique set of properties that make them suitable for targeting various disease mechanisms.

Advances in green chemistry principles have also influenced the synthesis of 3-(3,5-Difluoro-2-hydroxyphenyl)propanal, emphasizing sustainable practices and minimal waste generation. Modern synthetic routes now often incorporate catalytic methods that improve efficiency while reducing environmental impact. Such innovations align with broader industry trends toward more sustainable pharmaceutical manufacturing processes.

The potential applications of 3-(3,5-Difluoro-2-hydroxyphenyl)propanal extend beyond traditional drug development. Its unique structural features make it a valuable tool for studying enzyme mechanisms or designing probes for biochemical assays. Researchers are exploring its utility as a scaffold for developing small-molecule inhibitors or activators targeting key enzymes involved in metabolic pathways.

In conclusion,3-(3,5-Difluoro-2-hydroxyphenyl)propanal (CAS No. 1822989-13-8) represents a fascinating compound with significant potential in pharmaceutical research and development. Its combination of fluorine substitution, hydroxyl functionality, and reactive aldehyde group makes it a versatile building block for creating novel bioactive molecules. Ongoing research efforts are likely to uncover new applications for this compound, further solidifying its importance in medicinal chemistry.